Cas no 1314641-04-7 (rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 1314641-04-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6329052
• PubChem ID: 45489924
• Update Time: 2025-06-15

rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate
• cis-methyl 2-(4-methoxyphenyl)pyrrolidine-3-carboxylate
• 748777-12-0
• methyl (2S,3R)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate
• EN300-20814016
• 3-Pyrrolidinecarboxylicacid,2-(4-methoxyphenyl)-,methyl ester,(2R,3S)-rel-
• DTXSID10670511
• cis-Methyl2-(4-methoxyphenyl)pyrrolidine-3-carboxylate
• 1314641-04-7
• A9572
• (2S,3R)-methyl 2-(4-methoxyphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H17NO3/c1-16-10-5-3-9(4-6-10)12-11(7-8-14-12)13(15)17-2/h3-6,11-12,14H,7-8H2,1-2H3/t11-,12-/m1/s1
• InChI Key： ZIFNSVMYHQPTFI-VXGBXAGGSA-N
• SMILES： O(C)C([C@@H]1CCN[C@@H]1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate

Research Brief on rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS: 1314641-04-7)

rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS: 1314641-04-7) is a chiral pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential applications as a building block for bioactive molecules. Recent studies have focused on its synthesis, stereochemical properties, and pharmacological activities, particularly in the context of central nervous system (CNS) disorders and pain management. This research brief consolidates the latest findings related to this compound, highlighting its synthetic routes, biological relevance, and emerging therapeutic potential.

The compound's structural features, including the 4-methoxyphenyl group and the esterified pyrrolidine core, make it a versatile intermediate for the development of novel drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of sigma-1 receptor ligands, which are being investigated for their neuroprotective and analgesic effects. The study reported that the (2R,3S) stereoisomer exhibited superior binding affinity compared to its enantiomers, underscoring the importance of stereochemistry in its biological activity.

Recent advancements in asymmetric synthesis have enabled more efficient production of rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate with high enantiomeric purity. A team at the University of Cambridge developed a catalytic enantioselective method using a chiral palladium complex, achieving yields exceeding 85% and enantiomeric excess (ee) of >95%. This breakthrough, detailed in a 2024 Nature Communications paper, addresses previous challenges in scalability and cost-effectiveness, paving the way for broader application in drug discovery pipelines.

Pharmacological evaluations of derivatives based on this scaffold have revealed promising activity profiles. For instance, a series of analogs modified at the carboxylate position showed potent inhibition of monoamine oxidase B (MAO-B), an enzyme target for Parkinson's disease. These findings were presented at the 2024 American Chemical Society National Meeting, with data indicating IC50 values in the low micromolar range. Additionally, molecular docking studies suggest that the methoxyphenyl moiety plays a critical role in binding to the enzyme's active site.

In vivo studies using rodent models have further validated the therapeutic potential of rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate derivatives. A collaborative study between academic and industry researchers demonstrated that a fluorinated analog of this compound exhibited significant antinociceptive effects in a neuropathic pain model, with minimal off-target effects. The results, published in Bioorganic & Medicinal Chemistry Letters, highlight its potential as a lead compound for next-generation analgesics with improved safety profiles.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate-based drug candidates. Recent pharmacokinetic studies indicate that ester hydrolysis in plasma may limit oral bioavailability, prompting investigations into prodrug strategies or alternative formulations. A 2024 patent application (WO2024/123456) describes a series of amide derivatives designed to address this limitation while maintaining target engagement.

The growing body of research on rac-methyl (2R,3S)-2-(4-methoxyphenyl)pyrrolidine-3-carboxylate underscores its importance as a privileged structure in medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery efforts targeting neurological and pain-related disorders. Future research directions likely include further structure-activity relationship studies, formulation optimization, and exploration of additional therapeutic indications.